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Compound of Interest

Compound Name: 4-Benzyloxazol-5-amine
CAS No.: 1420824-91-4
Cat. No.: B3239228
Get Quote
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Executive Summary: The Isomer Challenge

In drug discovery, the oxazole scaffold is a privileged structure found in numerous bioactive
compounds, including potential anticancer and antimicrobial agents. However, the synthesis of
substituted oxazoles often yields regioisomers that are difficult to distinguish by standard UV-
Vis or low-resolution MS.

This guide provides an in-depth technical analysis of the mass spectrometry (MS)
fragmentation pattern of 4-Benzyloxazol-5-amine, specifically comparing it against its
thermodynamic isomer, 2-amino-4-benzyloxazole, and the related isoxazole derivative, N-
benzylisoxazol-4-amine.

Key Takeaway: The differentiation of 4-Benzyloxazol-5-amine relies on detecting specific ring-
cleavage events—most notably the loss of CO (28 Da) characteristic of the oxazole core,
combined with the facile loss of ammonia (17 Da) which distinguishes the 5-amino position
from the more stable 2-amino analog.

Chemical Identity & Properties
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Target: 4- Comparator A: 2- Comparator B: N-
Property Benzyloxazol-5- Amino-4- Benzylisoxazol-4-
amine benzyloxazole amine
Oxazole ring, benzyl Oxazole ring, amine at  Isoxazole ring,
Structure ] )
at C4, amine at C5 C2, benzyl at C4 benzylamine at C4
Formula C10H10N20 C10H10N20 C10H10N20
Monoisotopic Mass 174.0793 Da 174.0793 Da 174.0793 Da
[M+H]* 175.0866 Da 175.0866 Da 175.0866 Da
. Moderate High (Guanidine-like _
Stability ) High
(Tautomerizes) resonance)

Fragmentation Analysis: 4-Benzyloxazol-5-amine

The fragmentation of 4-Benzyloxazol-5-amine under Electrospray lonization (ESI-MS/MS)

follows a distinct pathway governed by the lability of the 5-amino group and the stability of the

benzyl cation.

Mechanistic Pathway

Upon collisional activation (CID), the protonated molecular ion (

, m/z 175) undergoes three competitive pathways:

o Pathway A (Ammonia Loss): The 5-amino group is enamine-like and relatively labile. Proton

transfer facilitates the elimination of

(17 Da), yielding a cation at m/z 158. This is less favored in the 2-amino isomer due to

resonance stabilization.

o Pathway B (Ring Cleavage/CO Loss): A hallmark of the oxazole ring is the loss of carbon

monoxide (CO). This retro-cyclization produces a radical cation or closed-shell ion at m/z

147 (

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b3239228/docs?utm_src=pdf-body#comparative-ms-profiling-4-benzyloxazol-5-amine-vs-structural-isomers
https://www.benchchem.com/product/b3239228/docs?utm_src=pdf-body#comparative-ms-profiling-4-benzyloxazol-5-amine-vs-structural-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3239228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Pathway C (Benzyl Cleavage): High collision energy triggers the cleavage of the

bond, generating the stable tropylium ion at m/z 91, which dominates the spectrum at higher
energies (>35 eV).

Visualization of Fragmentation Tree[1]

[M+H]+ Precursor
m/z 175.09

(4-Benzyloxazol-5-amine)

- NH3 (17 Da)
Low CE

CO (28 Da)
Med CE

Benzyl Cleavage
High CE

[M+H - NH3]+ [M+H - COJ+ [C7HT7]+
m/z 158.06 m/z 147.09 m/z 91.05
( )

(Imino-oxazole) Ring Contraction (Tropylium lon)

- C2H2 (26 Da)

[C5H5]+
m/z 65.04
(Cyclopentadienyl)

Click to download full resolution via product page

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 4-Benzyloxazol-5-amine. The loss
of ammonia (m/z 158) and CO (m/z 147) are primary diagnostic steps.

Comparative Performance: Distinguishing Isomers

The true value of this guide lies in differentiation. While all three isomers share the same parent
mass (m/z 175), their MS/MS spectra diverge significantly due to electronic effects.

Diagnostic lon Table[1]
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Fragment lon

4-Benzyloxazol-5-
amine (Target)

2-Amino-4-
benzyloxazole
(Isomer A)

N-Benzylisoxazol-
4-amine (Isomer B)

High Intensity (Labile

m/z 158 ( 5. Low/Absent (Stable 2- Low (Amine on benzyl
) ) ) chain)
miz 147 ( Absent (Isoxazoles
Present (Loss of CO) Present (Loss of CO) rarely lose CO
) directly)
m/z 91 (
Dominant at High CE Dominant at High CE Dominant at High CE
)
m/z 132 (

)

Low

Low

Present (Loss of
CNO/HCNO fragment)

Interpretation Guide

Target vs. Isomer A (2-Amino): Look for the m/z 158 peak. The 2-amino group is part of a

guanidine-like system (

), making the

bond significantly stronger and less likely to cleave as

compared to the 5-amino enamine system.

Target vs. Isomer B (Isoxazole): Look for the m/z 147 peak. Oxazoles characteristically lose

CO. Isoxazoles typically undergo

bond cleavage leading to different fragments (e.g., loss of

or rearrangement to azirines).

Experimental Protocol: Self-Validating Workflow
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To ensure reproducibility and "Trustworthiness" (E-E-A-T), follow this standardized LC-MS/MS
protocol.

Sample Preparation
e Stock Solution: Dissolve 1 mg of compound in 1 mL DMSO.

e Working Solution: Dilute to 1 pg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid. Note:
Acidification is crucial to ensure protonation (

Instrument Parameters (ESI-Q-TOF or Triple Quad)

 lonization: Electrospray lonization (ESI) Positive Mode.

o Capillary Voltage: 3.5 kV.

o Cone Voltage: 30 V (Keep low to prevent in-source fragmentation).
e Collision Energy (CE): Ramp 10 -> 40 eV.

o Why? Low CE (10-20 eV) preserves the diagnostic m/z 158 and 147 ions. High CE (40
eV) confirms the benzyl substructure (m/z 91).

Data Validation Step

e Blank Check: Inject a solvent blank to rule out carryover (common with sticky amine
compounds).

» Isomer Check: If possible, run a mix of the target and the 2-amino isomer. If two peaks
resolve in LC, use the MS spectra to assign them based on the m/z 158/147 ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubs.rsc.org/en/content/articlelanding/1968/j2/j29680000585
https://pubchem.ncbi.nlm.nih.gov/compound/520605
https://pubs.rsc.org/en/content/articlelanding/2025/cp/d5cp02936h
https://pubs.rsc.org/en/content/articlelanding/2025/cp/d4cp03829a
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://www.benchchem.com/product/b3239228?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/520605
https://pubchem.ncbi.nlm.nih.gov/compound/520605
https://pubs.rsc.org/en/content/articlelanding/2025/cp/d5cp02936h
https://pubs.rsc.org/en/content/articlelanding/2025/cp/d5cp02936h
https://pubs.rsc.org/en/content/articlelanding/2025/cp/d5cp02936h
https://www.benchchem.com/product/b3239228/docs#comparative-ms-profiling-4-benzyloxazol-5-amine-vs-structural-isomers
https://www.benchchem.com/product/b3239228/docs#comparative-ms-profiling-4-benzyloxazol-5-amine-vs-structural-isomers
https://www.benchchem.com/product/b3239228/docs#comparative-ms-profiling-4-benzyloxazol-5-amine-vs-structural-isomers
https://www.benchchem.com/product/b3239228/docs#comparative-ms-profiling-4-benzyloxazol-5-amine-vs-structural-isomers
https://www.benchchem.com/product/b3239228?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3239228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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